3-(fluoromethyl)pyrrolidin-3-amine dihydrochloride
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Description
3-(fluoromethyl)pyrrolidin-3-amine dihydrochloride is a chemical compound with the molecular formula C5H12Cl2FN It is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocycle
Properties
CAS No. |
2680537-18-0 |
|---|---|
Molecular Formula |
C5H13Cl2FN2 |
Molecular Weight |
191.1 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 3-(fluoromethyl)pyrrolidin-3-amine dihydrochloride typically involves the fluorination of pyrrolidine derivatives. One common method includes the reaction of pyrrolidine with a fluorinating agent such as diethylaminosulfur trifluoride (DAST) under controlled conditions. The resulting fluoromethylated pyrrolidine is then reacted with hydrochloric acid to form the dihydrochloride salt. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.
Chemical Reactions Analysis
3-(fluoromethyl)pyrrolidin-3-amine dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced amine derivatives.
Substitution: Nucleophilic substitution reactions can occur, where the fluorine atom is replaced by other nucleophiles like hydroxide or amine groups. Common reagents for these reactions include sodium hydroxide or ammonia.
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
3-(fluoromethyl)pyrrolidin-3-amine dihydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.
Biology: This compound is studied for its potential biological activity, including its interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders.
Industry: It is used in the development of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 3-(fluoromethyl)pyrrolidin-3-amine dihydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The fluoromethyl group can enhance the compound’s binding affinity and selectivity for these targets, leading to specific biological effects. The exact pathways involved depend on the specific application and target.
Comparison with Similar Compounds
3-(fluoromethyl)pyrrolidin-3-amine dihydrochloride can be compared with other similar compounds, such as:
3-(difluoromethyl)pyrrolidin-3-amine dihydrochloride: This compound has two fluorine atoms instead of one, which can alter its chemical and biological properties.
Pyrrolidine derivatives: Other derivatives of pyrrolidine, such as pyrrolidine-2,5-dione, have different functional groups that can lead to varying reactivity and applications.
The uniqueness of 3-(fluoromethyl)pyrrolidin-3-amine dihydrochloride lies in its specific fluoromethyl substitution, which imparts distinct chemical and biological properties compared to other pyrrolidine derivatives.
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